Cas no 825634-22-8 (3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-)
825634-22-8 structure
Product Name:3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
CAS No:825634-22-8
MF:C11H8I2N2O
MW:438.002966880798
CID:688134
PubChem ID:71418067
Update Time:2025-04-19
3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-
- 2-benzyl-4,5-diiodopyridazin-3-one
- 825634-22-8
- DTXSID20837395
- 2-Benzyl-4,5-diiodopyridazin-3(2H)-one
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- Inchi: 1S/C11H8I2N2O/c12-9-6-14-15(11(16)10(9)13)7-8-4-2-1-3-5-8/h1-6H,7H2
- InChI Key: UZXVWUNZHIVPPI-UHFFFAOYSA-N
- SMILES: IC1=C(C=NN(C1=O)CC1C=CC=CC=1)I
Computed Properties
- Exact Mass: 437.87261g/mol
- Monoisotopic Mass: 437.87261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 32.7Ų
3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
825634-22-8 (3(2H)-Pyridazinone, 4,5-diiodo-2-(phenylmethyl)-) Related Products
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